Sodium xylenesulfonate

Specification

• CAS No.: 827-93-0
• Molecular Formula: C8H9NaO3S
• Molecular Weight: 208.21 g/mol
• IUPAC Name: sodium;3,4-dimethylbenzenesulfonate
• Standard InChI: InChI=1S/C8H10O3S.Na/c1-6-3-4-8(5-7(6)2)12(9,10)11;/h3-5H,1-2H3,(H,9,10,11);/q;+1/p-1
• Standard InChI Key: QUCDWLYKDRVKMI-UHFFFAOYSA-M
• SMILES: CC1=C(C=C(C=C1)S(=O)(=O)[O-])C.[Na+]
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)[O-])C.[Na+]
• Boiling Point: 157 °C
• Melting Point: 27 °C

Introduction

Chemical Identity and Structure

Chemical Identification

Sodium xylenesulfonate is an anionic surfactant that serves as the sodium salt of ring-sulfonated mixed xylene isomers. It conforms to the chemical formula (CH3)2C6H3SO3Na and is classified as a UVCB substance (Unknown or Variable composition, Complex reaction products, or Biological materials). The compound is readily identifiable through several standard chemical identifiers as presented in Table 1.

Table 1: Chemical Identifiers of Sodium Xylenesulfonate

Parameter	Identifier
Common Name	Sodium xylenesulfonate
IUPAC Name	Sodium;3,4-dimethylbenzenesulfonate
CAS Number	1300-72-7
EC Number	215-090-9
MDL Number	MFCD00007513
Linear Formula	(CH3)2C6H3SO3Na
Molecular Weight	208.21 g/mol

Molecular Structure

The molecular structure of sodium xylenesulfonate features a benzene ring with two methyl groups and one sulfonate group (SO3-) attached, with sodium (Na+) serving as the counterion. The compound is derived from xylene, where a hydrogen atom has been replaced through treatment with sulfuric acid, resulting in a sulfonate group attached to the aromatic ring. This structural arrangement contributes to its unique properties as a hydrotrope.

Physical Properties

Sodium xylenesulfonate exhibits distinctive physical properties that make it valuable for various industrial applications. The compound presents as a clear pale yellow liquid with a faint odor in its concentrated form. Table 2 summarizes the key physical properties of sodium xylenesulfonate.

Table 2: Physical Properties of Sodium Xylenesulfonate

Property	Value
Physical State	Clear pale yellow liquid with faint odor
Melting Point	27°C / 233°C*
Boiling Point	157°C / 545°C*
Density	1.17 g/mL at 25°C
Refractive Index	n20/D 1.405
Water Solubility	≥10 g/100 mL at 20°C (Highly soluble)
Partition Coefficient (log Kow)	-1.86

*Note: Differing values reported in different sources, likely due to variations in isomeric composition and purity.

Production Methods

Sulfonation Process

The industrial production of sodium xylenesulfonate follows a well-established chemical process known as sulfonation. This manufacturing method begins with the reaction between sulfuric acid and xylene, where xylene undergoes electrophilic aromatic substitution. The reaction sequence can be summarized as follows:

• Xylene is treated with concentrated sulfuric acid, which leads to the formation of xylene sulfonic acid as an intermediate compound.

• This intermediate is subsequently neutralized with sodium hydroxide.

• The neutralization reaction results in the production of sodium xylenesulfonate as the final product.

Raw Materials and Feedstock

The production of sodium xylenesulfonate relies on several key raw materials that influence its market dynamics and production economics. The primary raw materials required include:

• Xylene - derived from petroleum refining processes

• Sulfuric acid - used as the sulfonating agent

• Sodium hydroxide - used for neutralization of the intermediate acid

The procurement and production of sodium xylenesulfonate are governed by various factors including the availability of these feedstocks (including toluene, crude oil, sodium chloride, and sulfur for the production of the raw materials), market price variations, logistics considerations, and downstream industry demand patterns.

Leading Manufacturers

Several companies have established themselves as significant producers of sodium xylenesulfonate in the global market. According to industry data, the following manufacturers are recognized as leading producers:

• Twiwan NJC Corporation

• Stepan Company

• Nandadeep Chemicals

• Enaspol

• Nease Company

These manufacturers operate production facilities in various regions, with Germany being one notable location for sodium xylenesulfonate production.

Functional Properties and Applications

Hydrotropic Properties

Sodium xylenesulfonate functions primarily as a hydrotrope, which is an organic compound that increases the ability of water to dissolve hydrophobic or sparingly soluble molecules. This property makes it an excellent solubilizer and coupling agent in various formulations. The compound exhibits several key functional properties:

• Solubilization enhancement - increases the solubility of hydrophobic compounds in aqueous solutions

• Cloud point elevation - raises the cloud point of nonionic surfactant solutions

• Crystallization temperature depression - prevents crystallization in complex blends

• Viscosity modification - reduces the viscosity of concentrated surfactant systems

Applications in Cleaning Products

Sodium xylenesulfonate finds extensive use in the cleaning products industry, where its hydrotropic properties provide significant benefits in formulation. The primary applications in cleaning products include:

• Heavy-duty cleaners and detergents - enables formulation with high percentages of inorganic builders

• Wax strippers - assists in solubilizing wax components

• Dishwashing liquids - improves clarity and stability

• Hard surface cleaners - enhances cleaning efficacy

• Laundry detergents - acts as a coupling agent and solubilizer

• Anti-caking agent in spray-dried detergents - prevents unwanted agglomeration

In these applications, sodium xylenesulfonate allows formulators to create effective cleaning products without the need for organic solvents, offering potential environmental and safety benefits.

Personal Care Applications

The personal care industry utilizes sodium xylenesulfonate in various products, leveraging its solubilizing and viscosity-modifying properties. Key applications include:

• Shampoos - functions as a thickening agent and solubilizer

• Conditioners - helps incorporate various ingredients

• Liquid soaps and hand wash - improves stability and clarity

• Cosmetic formulations - aids in solubilizing fragrance and active ingredients

The compound is particularly valuable in formulations containing both hydrophilic and hydrophobic ingredients, where it helps create stable, clear products with desirable sensory properties.

Industrial Applications

Beyond consumer products, sodium xylenesulfonate serves important functions in various industrial applications:

• Textile industry - used in degreasing compounds and printing pastes

• Paper industry - assists in extracting pentosans and lignin

• Leather industry - serves as an additive for glues

• Agricultural sector - incorporated in agrochemical formulations

• Food packaging - used in adhesive formulations

• Paints and coatings - functions as a dispersant and solubilizer

These diverse applications demonstrate the versatility of sodium xylenesulfonate as an industrial chemical with specific functionalities that benefit multiple manufacturing processes.

Physical and Chemical Data

Comprehensive Physical Data

The physical and chemical properties of sodium xylenesulfonate and related compounds have been extensively studied. Table 3 presents a comparative analysis of the physical properties of sodium xylenesulfonate alongside related compounds, highlighting similarities and differences within this chemical family.

Table 3: Comparative Physical Properties of Sodium Xylenesulfonate and Related Compounds

Compound	Melting Point (°C)	Boiling Point (°C)	Partition Coefficient (log Kow)
Sodium xylenesulfonate	233 / >300	545	-1.86
Calcium xylenesulfonate	247 / >375	545	-1.92 / -2.7
Sodium cumenesulfonate	236 / 182 and >300	549	-1.5
Sodium toluenesulfonate	228 / >300	533	-2.4
Ammonium xylene sulfonate	198	468	-0.13
Ammonium cumenesulfonate	200	473	0.23
Potassium xylene sulfonate	233	545	-1.86
Potassium toluene sulfonate	228	533	-2.4

Data compiled from sources.

Structure-Property Relationships

The data reveals several interesting structure-property relationships within this family of compounds:

• The melting and boiling points generally increase with molecular weight

• The partition coefficients (log Kow) are predominantly negative, indicating preference for the aqueous phase over octanol

• The identity of the counterion (sodium, calcium, ammonium, potassium) influences the physical properties

• The aromatic substitution pattern affects solubility and thermal properties

These structure-property relationships provide valuable insights for formulation scientists seeking to select the optimal hydrotrope for specific applications.